Cas no 98337-38-3 (5-(Aminomethyl)-2,6-dimethylpyrimidin-4-amine)
5-(Aminomethyl)-2,6-dimethylpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Aminomethyl)-2,6-dimethylpyrimidin-4-amine
- 98337-38-3
- SB57064
-
- Inchi: 1S/C7H12N4/c1-4-6(3-8)7(9)11-5(2)10-4/h3,8H2,1-2H3,(H2,9,10,11)
- InChI Key: DEOWHUDUQMOMEQ-UHFFFAOYSA-N
- SMILES: N1C(C)=NC(=C(CN)C=1C)N
Computed Properties
- Exact Mass: 152.106196400g/mol
- Monoisotopic Mass: 152.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 77.8Ų
5-(Aminomethyl)-2,6-dimethylpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM166865-1g |
5-(aminomethyl)-2,6-dimethylpyrimidin-4-amine |
98337-38-3 | 95% | 1g |
$720 | 2021-08-05 | |
| Chemenu | CM166865-1g |
5-(aminomethyl)-2,6-dimethylpyrimidin-4-amine |
98337-38-3 | 95% | 1g |
$*** | 2023-04-18 | |
| Crysdot LLC | CD11001188-1g |
5-(Aminomethyl)-2,6-dimethylpyrimidin-4-amine |
98337-38-3 | 95+% | 1g |
$762 | 2024-07-19 |
5-(Aminomethyl)-2,6-dimethylpyrimidin-4-amine Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 5-(Aminomethyl)-2,6-dimethylpyrimidin-4-amine
Comprehensive Overview of 5-(Aminomethyl)-2,6-dimethylpyrimidin-4-amine (CAS No. 98337-38-3)
The compound 5-(Aminomethyl)-2,6-dimethylpyrimidin-4-amine (CAS No. 98337-38-3) is a pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This heterocyclic amine features a pyrimidine core substituted with aminomethyl and methyl groups, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.
In recent years, the demand for specialty chemicals like 5-(Aminomethyl)-2,6-dimethylpyrimidin-4-amine has surged, driven by advancements in precision medicine and biocatalysis. A common query among scientists is whether this compound can be used to design small-molecule therapeutics targeting metabolic disorders or inflammatory pathways. Its molecular weight (166.22 g/mol) and solubility profile (moderate in polar solvents) further enhance its utility in high-throughput screening assays.
From an industrial perspective, CAS No. 98337-38-3 is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic amination and microwave-assisted reactions have improved its production efficiency, reducing waste generation. Additionally, its stability under ambient conditions makes it a preferred choice for long-term storage compared to other reactive intermediates.
The compound’s spectroscopic data (e.g., NMR, IR) and chromatographic behavior (HPLC retention time) are frequently cited in analytical method development. Laboratories optimizing quality control protocols for pharmaceutical intermediates often reference these parameters. Moreover, its low toxicity profile (as per preliminary studies) aligns with the growing emphasis on safer chemical alternatives in regulatory frameworks like REACH.
Emerging trends also highlight the integration of machine learning in predicting the reactivity of 5-(Aminomethyl)-2,6-dimethylpyrimidin-4-amine with other functional groups. Computational tools such as density functional theory (DFT) simulations help researchers explore its electronic properties and potential bioactivity. This synergy between experimental and in silico approaches accelerates the compound’s adoption in personalized medicine projects.
In summary, 98337-38-3 represents a critical scaffold in modern medicinal chemistry, bridging gaps between academic research and industrial applications. Its adaptability to diverse synthetic routes and compatibility with bioconjugation techniques ensure its relevance in addressing unmet medical needs. Future studies may focus on its structure-activity relationships (SAR) to unlock novel therapeutic avenues.
98337-38-3 (5-(Aminomethyl)-2,6-dimethylpyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)